Cas no 2548982-36-9 (3-(2H-1,3-benzodioxole-5-carbonyl)-6-chloro-2H-chromen-2-one)

• Product Name: 3-(2H-1,3-benzodioxole-5-carbonyl)-6-chloro-2H-chromen-2-one
• CAS No: 2548982-36-9
• MF: C₁₇H₉ClO₅
• MW: 328.703364133835
• CID: 5311457
• PubChem ID: 154884044
• Update Time: 2025-10-28

3-(2H-1,3-benzodioxole-5-carbonyl)-6-chloro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS040727436
• 3-(2H-1,3-benzodioxole-5-carbonyl)-6-chloro-2H-chromen-2-one
• F6782-3504
• 2548982-36-9
• 3-(1,3-Benzodioxol-5-ylcarbonyl)-6-chloro-2H-1-benzopyran-2-one

• Inchi： 1S/C17H9ClO5/c18-11-2-4-13-10(5-11)6-12(17(20)23-13)16(19)9-1-3-14-15(7-9)22-8-21-14/h1-7H,8H2
• InChI Key： OMRYRMWYAMDTCY-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(Cl)C=C2C=C1C(C1=CC=C2OCOC2=C1)=O

Computed Properties

• Exact Mass: 328.0138511g/mol
• Monoisotopic Mass: 328.0138511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.527±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.0±50.0 °C(Predicted)

Additional information on 3-(2H-1,3-benzodioxole-5-carbonyl)-6-chloro-2H-chromen-2-one

Research Briefing on 3-(2H-1,3-benzodioxole-5-carbonyl)-6-chloro-2H-chromen-2-one (CAS: 2548982-36-9)

3-(2H-1,3-benzodioxole-5-carbonyl)-6-chloro-2H-chromen-2-one (CAS: 2548982-36-9) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This coumarin derivative, characterized by the presence of a benzodioxole moiety and a chloro-substituted chromen-2-one scaffold, has been the subject of several studies aimed at exploring its biological activities and therapeutic applications. The compound's unique structural features suggest possible interactions with various biological targets, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 3-(2H-1,3-benzodioxole-5-carbonyl)-6-chloro-2H-chromen-2-one. In vitro assays have demonstrated its inhibitory activity against specific enzymes, such as cytochrome P450 isoforms and kinases, which are implicated in various disease pathways. Additionally, preliminary data from cell-based studies indicate that the compound exhibits anti-inflammatory and anti-proliferative effects, suggesting potential applications in the treatment of chronic inflammatory conditions and certain types of cancer.

The synthesis and optimization of 3-(2H-1,3-benzodioxole-5-carbonyl)-6-chloro-2H-chromen-2-one have also been explored in recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating further pharmacological evaluations. Structure-activity relationship (SAR) studies have identified key structural modifications that enhance its biological activity and selectivity, providing valuable insights for the design of more potent analogs.

In vivo studies have further validated the therapeutic potential of 3-(2H-1,3-benzodioxole-5-carbonyl)-6-chloro-2H-chromen-2-one. Animal models of inflammation and cancer have shown that the compound can significantly reduce disease markers and improve survival rates. These findings underscore its potential as a lead compound for the development of novel therapeutics. However, further investigations are required to assess its pharmacokinetic properties, toxicity profile, and efficacy in more complex biological systems.

The growing body of research on 3-(2H-1,3-benzodioxole-5-carbonyl)-6-chloro-2H-chromen-2-one highlights its significance in the field of chemical biology and drug discovery. Its multifaceted biological activities and modifiable chemical structure make it a versatile tool for probing biological pathways and developing targeted therapies. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies, paving the way for its translation into clinical applications.